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Compound of Interest

Compound Name: PF-06273340

Cat. No.: B609965 Get Quote

Essential Safety and Handling Guide for PF-
06273340
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the pan-Trk inhibitor, PF-06273340.

This document provides critical safety and logistical information for the laboratory use of PF-
06273340, a potent and selective pan-Trk inhibitor. Adherence to these guidelines is essential

to ensure personal safety and maintain the integrity of your research.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling PF-
06273340 to minimize exposure and prevent contamination.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn to protect

against splashes or airborne

particles.

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemical-resistant gloves are

mandatory. Inspect gloves for

integrity before each use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood or other suitable

ventilated enclosure to avoid

inhalation of dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial for maintaining the stability of PF-
06273340 and ensuring a safe laboratory environment.

Handling Protocol
A step-by-step workflow for the safe handling of PF-06273340 is outlined below.
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Preparation
- Don appropriate PPE

- Verify fume hood is operational

Weighing
- Use an analytical balance inside the fume hood

- Handle with non-sparking tools

Proceed to

Dissolution
- Add solvent slowly to the solid

- Use sonication or warming if necessary as per protocol

Transfer to

Experimental Use
- Conduct all procedures within the fume hood

- Avoid contact with skin and eyes

Ready for

Cleanup
- Decontaminate work surfaces

- Dispose of waste according to protocol

After experiment

Click to download full resolution via product page

A streamlined workflow for handling PF-06273340.

Storage Conditions
Proper storage is essential to maintain the chemical's integrity and prevent degradation.
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Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

In Solvent -80°C Up to 6 months

In Solvent -20°C Up to 1 month[1]

Note: For solutions, it is recommended to aliquot to avoid repeated freeze-thaw cycles.[1]

Emergency Procedures: First Aid
In the event of accidental exposure, immediate and appropriate first-aid measures should be

taken.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing PF-06273340 must be disposed of in accordance with institutional and

local regulations for chemical waste.
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Disposal Workflow
Collect Waste

- Segregate solid and liquid waste
- Use clearly labeled, sealed containers

Label Waste
- Clearly identify contents as 'Chemical Waste'

- Include the name 'PF-06273340'

Properly

Store Waste
- Keep in a designated, secure area
- Away from incompatible materials

Securely

Dispose
- Arrange for pickup by certified chemical waste disposal service

- Follow all institutional and local regulations

Arrange for

Click to download full resolution via product page

A clear process for the safe disposal of PF-06273340 waste.

Disposal Guidelines
Solid Waste: Collect in a designated, labeled container.

Liquid Waste: Collect in a sealed, labeled, and appropriate chemical waste container. Do not

dispose of down the drain.

Contaminated Materials: Any materials, such as pipette tips, gloves, and paper towels, that

come into contact with PF-06273340 should be disposed of as chemical waste.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

working environment when handling PF-06273340. Always consult your institution's specific
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safety guidelines and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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